N-{[2-(allyloxy)-1-naphthyl]methyl}-N-(tert-butyl)amine
N-{[2-(allyloxy)-1-naphthyl]methyl}-N-(tert-butyl)amine
Brand Name:
Vulcanchem
CAS No.:
VCID:
VC0804653
InChI:
InChI=1S/C18H23NO/c1-5-12-20-17-11-10-14-8-6-7-9-15(14)16(17)13-19-18(2,3)4/h5-11,19H,1,12-13H2,2-4H3
SMILES:
CC(C)(C)NCC1=C(C=CC2=CC=CC=C21)OCC=C
Molecular Formula:
C18H23NO
Molecular Weight:
269.4 g/mol
N-{[2-(allyloxy)-1-naphthyl]methyl}-N-(tert-butyl)amine
CAS No.:
Cat. No.: VC0804653
Molecular Formula: C18H23NO
Molecular Weight: 269.4 g/mol
* For research use only. Not for human or veterinary use.
![N-{[2-(allyloxy)-1-naphthyl]methyl}-N-(tert-butyl)amine -](/images/no_structure.jpg)
Specification
| Molecular Formula | C18H23NO |
|---|---|
| Molecular Weight | 269.4 g/mol |
| IUPAC Name | 2-methyl-N-[(2-prop-2-enoxynaphthalen-1-yl)methyl]propan-2-amine |
| Standard InChI | InChI=1S/C18H23NO/c1-5-12-20-17-11-10-14-8-6-7-9-15(14)16(17)13-19-18(2,3)4/h5-11,19H,1,12-13H2,2-4H3 |
| Standard InChI Key | NEYCNEBXDBCTKK-UHFFFAOYSA-N |
| SMILES | CC(C)(C)NCC1=C(C=CC2=CC=CC=C21)OCC=C |
| Canonical SMILES | CC(C)(C)NCC1=C(C=CC2=CC=CC=C21)OCC=C |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator